2-(4-(Isopropylsulfonyl)phenyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(4-propan-2-ylsulfonylphenyl)-1-(4-thiophen-3-ylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C20H25NO3S2/c1-15(2)26(23,24)19-5-3-16(4-6-19)13-20(22)21-10-7-17(8-11-21)18-9-12-25-14-18/h3-6,9,12,14-15,17H,7-8,10-11,13H2,1-2H3
• InChI Key: RSPUJHNBCZAXLC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)N2CCC(CC2)C3=CSC=C3
• Molecular Formula: C20H25NO3S2
• Molecular Weight: 391.6 g/mol

Description

2-(4-(Isopropylsulfonyl)phenyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)ethanone, also known as IPSU, is a novel compound that has garnered significant interest in scientific research. This compound is a potent inhibitor of the protein-protein interaction between the transcription factor STAT3 and its upstream activator, gp130. This interaction is implicated in a variety of cancers, making IPSU a promising therapeutic candidate.

Scientific Research Applications

Synthesis and Antibacterial Activity

• Microwave-Assisted Synthesis : Compounds related to 2-(4-(Isopropylsulfonyl)phenyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)ethanone have been synthesized using microwave irradiation, which offers an efficient and rapid method for their preparation. These compounds, including variations like 1-(4-(piperidin-1-yl) phenyl) ethanone, have been explored for their potential antibacterial properties (Merugu, Ramesh, & Sreenivasulu, 2010).

• Antibacterial Study of N-Substituted Derivatives : N-substituted derivatives of a similar compound, 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, were synthesized and showed moderate to significant antibacterial activity (Khalid et al., 2016).

Structural and Theoretical Studies

• Thermal and Optical Studies : The thermal, optical, etching, structural studies, and theoretical calculations on a compound closely related to the target molecule, [1-(2, 5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime, indicate the potential for detailed structural analysis of such compounds (Karthik et al., 2021).

Synthesis of Other Derivatives

• Synthesis of Hydrazide, Dihydropyridine, and Chromene Derivatives : Novel sulfones with biologically active moieties starting from a similar compound, 1-[4-(piperidin-1-ylsulfonyl)phenyl]-ethanone, were synthesized and evaluated for their anticancer activity, highlighting the versatility of such compounds in creating diverse derivatives (Bashandy et al., 2011).

• Herbicidal Activity : Aryl-formyl piperidinone derivatives, closely related to the target compound, have been investigated for their herbicidal activity, suggesting the potential of such compounds in agricultural applications (Fu et al., 2021).